Cas no 909574-37-4 (methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate structure

909574-37-4 structure

Product Name:methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

CAS No:909574-37-4

MF:C₁₇H₂₀N₄O₃S

MW:360.430702209473

CID:5425754

PubChem ID:135773755

Update Time:2023-11-21

methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- SR-01000918566
- methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylthio)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- F3283-0120
- methyl 5-ethyl-7-(4-methoxyphenyl)-2-methylsulfanyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- AKOS024481869
- METHYL 5-ETHYL-7-(4-METHOXYPHENYL)-2-(METHYLSULFANYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
- 909574-37-4
- SR-01000918566-1
- Methyl 5-ethyl-1,7-dihydro-7-(4-methoxyphenyl)-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
- Inchi： 1S/C17H20N4O3S/c1-5-12-13(15(22)24-3)14(10-6-8-11(23-2)9-7-10)21-16(18-12)19-17(20-21)25-4/h6-9,14H,5H2,1-4H3,(H,18,19,20)
- InChI Key： XTSAEOFNTZNUAE-UHFFFAOYSA-N
- SMILES： C12N=C(SC)NN1C(C1=CC=C(OC)C=C1)C(C(OC)=O)=C(CC)N=2

Computed Properties

Exact Mass: 360.12561169g/mol
Monoisotopic Mass: 360.12561169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 104Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 480.3±55.0 °C(Predicted)
pka: 4.27±0.70(Predicted)

methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3283-0120-2μmol	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3283-0120-5μmol	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3283-0120-10μmol	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3283-0120-20μmol	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3283-0120-1mg	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3283-0120-2mg	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3283-0120-3mg	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	3mg	$63.0	2023-04-26
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Life Chemicals	F3283-0120-5mg	methyl 5-ethyl-7-(4-methoxyphenyl)-2-(methylsulfanyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate	909574-37-4	90%+	5mg	$69.0	2023-04-26
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